3-(4-fluorophenyl)-5-[2-(1-pyrrolidinylcarbonyl)phenyl]-1,2,4-oxadiazole

• IUPAC Name: [2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]phenyl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C19H16FN3O2/c20-14-9-7-13(8-10-14)17-21-18(25-22-17)15-5-1-2-6-16(15)19(24)23-11-3-4-12-23/h1-2,5-10H,3-4,11-12H2
• InChI Key: JRZFNUSNDHFQLH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=CC=C2C3=NC(=NO3)C4=CC=C(C=C4)F
• Molecular Formula: C19H16FN3O2
• Molecular Weight: 337.3 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to 3-(4-fluorophenyl)-5-[2-(1-pyrrolidinylcarbonyl)phenyl]-1,2,4-oxadiazole involves multiple steps, starting from basic aromatic compounds and proceeding through various reactions including cyclization, condensation, and substitution reactions to introduce the desired functional groups. For instance, the synthesis and DFT study of closely related compounds like 2-(4-fluorophenyl)-5-phenyl-1,3,4-oxadiazole has been reported using the DFT/B3LYP method with a 6-311++G(d,p) basis set (Dhonnar et al., 2021).

Molecular Structure Analysis

Detailed molecular structure analysis using techniques such as Fourier Transform Infrared Spectroscopy (FT-IR) and Density Functional Theory (DFT) calculations helps in understanding the bond lengths, angles, and other structural parameters crucial for the stability and reactivity of the molecule. The molecular electrostatic potential and Frontier molecular orbital energies indicate the compound's kinetic stability and possible sites for electrophilic and nucleophilic attack (Dhonnar et al., 2021).